Cas no 108320-91-8 (3'-Thymidylic acid,sodium salt (9CI))
108320-91-8 structure
Product Name:3'-Thymidylic acid,sodium salt (9CI)
CAS No:108320-91-8
MF:C10H14N2NaO8P
MW:344.190294742584
CID:180739
PubChem ID:23701091
Update Time:2025-04-19
3'-Thymidylic acid,sodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3'-Thymidylic acid,sodium salt (9CI)
- Thymidine 3′-monophosphate sodium salt
- THYMIDINE 3'-MONOPHOSPHATE SODIUM SALT
- THYMIDINE 3-MONOPHOSPHATE SODIUM
- thymidine 3'-monophosphate disodium
- 2'-DeoxythyMidine-3'-Monophosphate disodiuM salt
- 108320-91-8
- sodium;[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] hydrogen phosphate
- Thymidine 3-monophosphate sodium salt
- sodium (2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl hydrogenphosphate
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- Inchi: 1S/C10H15N2O8P.Na/c1-5-3-12(10(15)11-9(5)14)8-2-6(7(4-13)19-8)20-21(16,17)18;/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18);/q;+1/p-1/t6-,7+,8+;/m0./s1
- InChI Key: UJMMAHSFORMBSQ-HNPMAXIBSA-M
- SMILES: P(=O)(O)([O-])O[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O.[Na+]
Computed Properties
- Exact Mass: 344.03900
- Monoisotopic Mass: 344.03854669g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 541
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 163.72000
- LogP: -0.95910
3'-Thymidylic acid,sodium salt (9CI) Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
108320-91-8 (3'-Thymidylic acid,sodium salt (9CI)) Related Products
- 2642-43-5(3'-Thymidylic acid)
- 2476-56-4(3'-Thymidylic acid,thymidylyl-(3'®5')-)
- 159002-33-2(3'-Thymidylic acid,thymidylyl-(3'®5')-,sodium salt (9CI))
- 115760-57-1(DNA,d(T-T-T-T-T-T-T-T-T-T), 3'-(dihydrogen phosphate), monoammonium salt (9CI))
- 1278-25-7(5'-Thymidylic acid, thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-thymidylyl-(5'->3')-)
- 2945-57-5(Thymidine,5'-O-phosphonothymidylyl-(3'®5')-thymidylyl-(3'®5')-thymidylyl-(3'®5')-)
- 10318-59-9(Uridine, thymidylyl-(3'®5')-2'-deoxy- (9CI))
- 35002-96-1(Thymidine,P-ethylthymidylyl-(3'®5')- (9CI))
- 2642-45-7(5'-Thymidylic acid, thymidylyl-(5'-3')-)
- 1969-54-6(Thymidylyl-3'-5'-thymidine)
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